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preventing chromium acetate decomposition
storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chromium(lll) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

Chromium Acetate Stability Guide: Storage &
Troubleshooting

1. What are the correct storage conditions for Chromic Acetate? Adhering to the following conditions is

crucial for maintaining the stability of chromium acetate and preventing its decomposition [1]:

Storage Parameter Recommended Condition

Container Tightly sealed [1]

Temperature 4°C (cool conditions) [1]

Environment Dry and well-ventilated [1]

Light Exposure Protect from light [1]

Incompatible Keep away from strong acids, strong alkalis, strong oxidizing agents, and
Materials strong reducing agents [1].

2. Is Chromic Acetate stable, and what should I aveid? Yes, chromium acetate is chemically stable under

the recommended storage conditions listed above [1].
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e Conditions to Avoid: To prevent hazardous reactions or decomposition, you must keep it away from
strong acids, strong alkalis, strong oxidizing agents, and strong reducing agents [1].

e Decomposition Products: If involved in a fire, it may decompose and emit toxic fumes. The specific
toxicological effects of the substance have not been thoroughly studied [1].

3. I've had a spill. How do I clean it up safely?

¢ Personal Precautions: Use full personal protective equipment (PPE), avoid breathing dust, and
ensure adequate ventilation [1].

e Containment & Cleaning: Absorb the spill with a finely-powdered liquid-binding material (like
diatomite). Decontaminate surfaces and equipment by scrubbing with alcohol. Dispose of all
contaminated material according to local, federal, and state regulations [1].

e Environmental Precautions: Prevent the product from entering drains or water courses [1].

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the proper storage and handling of chromium

acetate to ensure its stability and safety in the lab.
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Safety and Compliance Information

1. First Aid Measures [1]

¢ Inhalation: Immediately relocate to fresh air. If breathing is difficult, give CPR (avoid mouth-to-
mouth). Seek medical attention.

¢ Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and call a
physician.

¢ Eye Contact: Remove contact lenses, flush eyes immediately with large amounts of water for several
minutes, and call a physician.

¢ Ingestion: Rinse mouth with water (only if conscious). Do NOT induce vomiting. Get immediate
medical attention.

2. What is the regulatory status of this material? According to the reviewed safety sheet [1]:

e Carcinogenicity: Not listed by NTP, IARC, OSHA, or ACGIH.

e California Prop. 65: This product does not contain any chemicals known to the state of California to
cause cancer, birth defects, or other reproductive harm.

e Transport: Considered non-hazardous for transport (DOT, IMDG, IATA).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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